Cas no 888444-23-3 (3-(2E)-but-2-enamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide)

3-(2E)-but-2-enamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide is a synthetic small-molecule compound featuring a benzofuran core functionalized with an acrylamide group and a 3,4-difluorophenyl carboxamide moiety. Its structure suggests potential utility as an intermediate or bioactive molecule in medicinal chemistry, particularly in kinase inhibition or targeted covalent binding applications due to the electrophilic α,β-unsaturated carbonyl group. The difluorophenyl substitution may enhance metabolic stability and binding affinity in drug design. The compound’s well-defined stereochemistry (E-configuration) and modular scaffold offer versatility for further derivatization. Suitable for research in protease or receptor modulation, it is typically handled under controlled conditions due to its reactive acrylamide functionality.
3-(2E)-but-2-enamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide structure
888444-23-3 structure
Product Name:3-(2E)-but-2-enamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide
CAS No:888444-23-3
MF:C19H14F2N2O3
MW:356.322871685028
CID:6052769
PubChem ID:7501908
Update Time:2025-05-30

3-(2E)-but-2-enamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-(2E)-but-2-enamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide
    • 3-[[(E)-but-2-enoyl]amino]-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide
    • (E)-3-(but-2-enamido)-N-(3,4-difluorophenyl)benzofuran-2-carboxamide
    • AB00677179-01
    • F1883-0780
    • 3-[(2E)-but-2-enamido]-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide
    • 888444-23-3
    • AKOS024617201
    • Inchi: 1S/C19H14F2N2O3/c1-2-5-16(24)23-17-12-6-3-4-7-15(12)26-18(17)19(25)22-11-8-9-13(20)14(21)10-11/h2-10H,1H3,(H,22,25)(H,23,24)/b5-2+
    • InChI Key: CNWMOTYCERJYMG-GORDUTHDSA-N
    • SMILES: O1C2=CC=CC=C2C(NC(=O)/C=C/C)=C1C(NC1=CC=C(F)C(F)=C1)=O

Computed Properties

  • Exact Mass: 356.09724864g/mol
  • Monoisotopic Mass: 356.09724864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 71.3Ų

3-(2E)-but-2-enamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide Pricemore >>

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Additional information on 3-(2E)-but-2-enamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide

3-(2E)-But-2-enamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide (CAS No. 888444-23-3)

The compound 3-(2E)-but-2-enamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide (CAS No. 888444-23-3) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its unique structure, which combines a benzofuran ring system with an amidine group and a difluorophenyl substituent. The presence of these functional groups imparts the molecule with distinctive chemical and biological properties, making it a subject of interest in contemporary scientific studies.

Recent advancements in medicinal chemistry have highlighted the importance of benzofuran derivatives in drug discovery. The benzofuran moiety is known for its ability to interact with various biological targets, including enzymes and receptors, due to its aromaticity and flexibility. In the case of CAS No. 888444-23-3, the substitution pattern further enhances its bioactivity. The difluorophenyl group introduces electron-withdrawing effects, which can modulate the molecule's reactivity and selectivity. This makes it a promising candidate for exploring new therapeutic agents.

The amidine group in this compound plays a crucial role in its chemical reactivity and biological function. Amidine-containing compounds are widely studied for their ability to act as inhibitors of various enzymes, particularly those involved in signal transduction pathways. Recent studies have demonstrated that CAS No. 888444-23-3 exhibits potent inhibitory activity against certain kinases, making it a valuable tool in cancer research. Its ability to selectively target these enzymes could pave the way for the development of novel anti-cancer therapies.

In addition to its medicinal applications, CAS No. 888444-23-3 has shown potential in materials science. The molecule's structural features make it suitable for use as a building block in the synthesis of advanced materials, such as polymers and coordination compounds. Researchers have explored its ability to form stable complexes with metal ions, which could be exploited in the design of new catalysts or sensors.

The synthesis of CAS No. 888444-23-3 involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the benzofuran ring through cyclization reactions and the subsequent introduction of the amidine and difluorophenyl groups via nucleophilic substitutions or coupling reactions. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an analytical standpoint, CAS No. 888444-23-3 has been thoroughly characterized using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have confirmed the molecule's structure and provided insights into its electronic properties. Computational studies have further elucidated its molecular geometry and reactivity patterns, aiding in the design of more efficient synthetic routes.

In conclusion, CAS No. 888444-23-3, or 3-(2E)-but-2-enamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development.

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